Cas no 1207053-69-7 (N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide)

• Product Name: N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide
• CAS No: 1207053-69-7
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6147454
• PubChem ID: 45497282
• Update Time: 2025-10-23

N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide
• 1207053-69-7
• N-cyclopropyl-2-[4-(propan-2-ylcarbamoylamino)phenyl]acetamide
• F5834-4751
• VU0523290-1
• AKOS024521761
• N-cyclopropyl-2-(4-(3-isopropylureido)phenyl)acetamide
• N-cyclopropyl-2-(4-{[(propan-2-yl)carbamoyl]amino}phenyl)acetamide

• Inchi： 1S/C15H21N3O2/c1-10(2)16-15(20)18-13-5-3-11(4-6-13)9-14(19)17-12-7-8-12/h3-6,10,12H,7-9H2,1-2H3,(H,17,19)(H2,16,18,20)
• InChI Key： LUDZZPBCGSKDMI-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(NC(C)C)=O)NC1CC1

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Additional information on N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide

Introduction to N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide (CAS No: 1207053-69-7)

N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1207053-69-7, represents a promising candidate for further research and development in the realm of drug discovery. The molecular structure of this compound incorporates several key functional groups, including a cyclopropyl moiety, a carbamoylamino group, and a phenyl ring, which collectively contribute to its potential biological activity.

The presence of the cyclopropyl group in the molecular framework is particularly noteworthy, as it has been shown to influence the pharmacokinetic and pharmacodynamic properties of various pharmaceutical agents. Cyclopropyl-substituted compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them attractive for medicinal chemistry applications. In the context of N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide, the cyclopropyl group may play a crucial role in modulating its interaction with potential therapeutic targets.

Furthermore, the compound features a carbamoylamino moiety, which is a well-known pharmacophore in drug design. This functional group is capable of forming hydrogen bonds with biological targets, thereby enhancing the compound's binding affinity and selectivity. The carbamoylamino group in N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide may contribute to its ability to interact with specific enzymes or receptors, making it a valuable scaffold for developing novel therapeutic agents.

The phenyl ring in the compound's structure also contributes significantly to its overall properties. Phenyl-substituted compounds are frequently encountered in pharmaceuticals due to their ability to engage in π-stacking interactions with biological targets. These interactions can enhance binding affinity and selectivity, making phenyl rings valuable components in drug design. In N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide, the phenyl ring is further modified by the presence of a propan-2-yl carbamoylamino group, which may further enhance its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic compounds like N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide. These tools have been instrumental in predicting the compound's binding affinity to various biological targets and have provided valuable insights into its potential therapeutic applications. For instance, molecular docking studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs.

In addition to computational studies, experimental investigations have also been conducted to evaluate the biological activity of N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide. Preliminary results have indicated that this compound exhibits moderate activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. Further studies are ongoing to explore its efficacy and safety profile in vitro and in vivo.

The synthesis of N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide presents unique challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions, including condensation reactions, nucleophilic substitutions, and functional group transformations. Each step must be carefully optimized to ensure high yields and minimal byproduct formation.

The chemical stability of N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide is another critical factor that must be considered during its synthesis and application. The compound's stability under various storage conditions and during transportation must be thoroughly evaluated to ensure its integrity throughout the supply chain. Stability studies have shown that this compound remains stable under controlled conditions but may degrade under extreme temperatures or acidic environments.

The potential applications of N-cyclopropyl-2-(4-{(propan-2-yl)carbamoylamino}phenyl)acetamide extend beyond anti-inflammatory therapy. Researchers are exploring its potential as a lead compound for developing drugs targeting other diseases, including cancer and neurodegenerative disorders. The unique structural features of this compound make it a versatile scaffold for drug design, allowing for modifications that can tailor its biological activity to specific therapeutic needs.

The development of novel pharmaceutical agents relies heavily on innovative synthetic methodologies and cutting-edge computational tools. N-cyclopropyl-2-(4-{(propan-2-lyl)carbamoylamino}pheny] acetamide exemplifies how these advancements can lead to the discovery of promising new drugs. By leveraging state-of-the-art techniques in synthetic chemistry and molecular modeling, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

In conclusion, N-cyclopropyl - 2 - ( 4 - { ( propan - 2 - yl ) carbam oy lam ine } phen y l ) acet am ide ( CAS No : 1207053 - 69 - 7 ) is a highly interesting organic compoun d with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advancements in computational chemistry and synthetic methodologies , make it a promising candidate for further development . As research continues , this compound is expected to contribute valuable insights into drug design and development , ultimately benefiting patients worldwide.